Cas no 2766-74-7 (5-Chlorothiophene-2-sulfonyl chloride)

• Product Name: 5-Chlorothiophene-2-sulfonyl chloride
• CAS No: 2766-74-7
• MF: C₄H₂Cl₂O₂S₂
• MW: 217.093476772308
• MDL: MFCD00051667
• CID: 43401
• PubChem ID: 2733925
• Update Time: 2025-05-28

5-Chlorothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chlorothiophene-2-sulfonylchloride
• 5-Chloro-2-thiophenesulfonyl Chloride
• 5-Chlorothiophene-2-sulphonyl chloride
• 2-chlorothiophene-5-sulphonyl chloride
• 4-Chloro-2-(trifluoroMethyl)quinoline
• 5-chloro-2-thienylsulfonyl chloride
• 5-chloro-thien-2-ylsulfonyl chloride
• 5-chlorothiophen-2-sulfonyl chloride
• 5-chlorothiophenesulfonyl c
• 5-Chlorothiophenesulphonyl chloride
• 5-chlorothiophenyl-2-sulfonylchloride
• 2-Chloro-5-chlorosulfonylthiophene
• 2-Chlorothiophene-5-sulfonyl chloride
• 5-Chlorothiophene-2-sulfonyl chloride
• 2-Thiophenesulfonyl chloride, 5-chloro-
• 5-chloro-thiophene-2-sulfonyl chloride
• 5-chlorothiophenesulfonyl chloride
• SORSTNOXGOXWAO-UHFFFAOYSA-N
• 5-chlorothiophene-2-sulphonylchloride
• chloro(5-chloro(2-thienyl))sulfone
• 5-Chloro-2-thi
• NS00009269
• 5-chloro-thiophene-2-sulfonylchloride
• AKOS000265496
• CS-W004512
• AC-23140
• EN300-20937
• FT-0600989
• J-517421
• Z104484998
• 2--Chlorosulphonyl-5-chlorothiophene
• A5338
• 5-chloro-2-thienylsufonyl chloride
• F1967-0097
• 5-chloro-thiophen-2-sulfonyl chloride
• 5-Chlorothiophene-2-sulfonyl chloride, 96%
• 5-chloro-2-thienylsulphonyl chloride
• 5-chlorothiophene-2-sul-fonyl chloride
• C2343
• EC 700-248-6
• (5-chlorothien-2-yl)sulfonyl chloride
• 5-chlorothiophene sulfonyl chloride
• 5-chloro-2-thiophene sulphonyl chloride
• GEO-00809
• J-016845
• 5-chlorothiopene-2-sulphonyl chloride
• FT-0620341
• 2766-74-7
• SCHEMBL19269
• PB20881
• DTXSID30370041
• AS-15633
• 5-chlorothiophene-2- sulfonyl chloride
• MFCD00051667
• (5-chloro-thien-2-yl)sulfonyl chloride
• AM803623
• P10047
• DB-007032
• STK346866
• ALBB-000309
• DTXCID70321077
• 700-248-6

• MDL： MFCD00051667
• Inchi： 1S/C4H2Cl2O2S2/c5-3-1-2-4(9-3)10(6,7)8/h1-2H
• InChI Key： SORSTNOXGOXWAO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(S1)Cl)(=O)=O
• BRN： 130710

Computed Properties

• Exact Mass: 215.88700
• Monoisotopic Mass: 215.887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: Not available
• Density: 1.623 g/mL at 25 °C(lit.)
• Melting Point: 25-28°C
• Boiling Point: 66°C/0.05mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: n20/D 1.586(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 70.76000
• LogP: 3.40980
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

5-Chlorothiophene-2-sulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45-S28A-S25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-Chlorothiophene-2-sulfonyl chloride

Comprehensive Overview of 5-Chlorothiophene-2-sulfonyl chloride (CAS No. 2766-74-7): Properties, Applications, and Industry Trends

5-Chlorothiophene-2-sulfonyl chloride (CAS No. 2766-74-7) is a specialized sulfonyl chloride derivative widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. This compound, characterized by its thiophene backbone and reactive sulfonyl chloride group, serves as a critical building block in the development of agrochemicals, dyes, and high-performance materials. Its molecular structure, C4H2Cl2O2S2, enables unique reactivity patterns, making it a focal point for researchers exploring heterocyclic chemistry and catalysis.

In recent years, the demand for 5-Chlorothiophene-2-sulfonyl chloride has surged due to its role in synthesizing sulfonamide-based drugs, a class of compounds gaining traction for their antimicrobial and anti-inflammatory properties. Industry reports highlight its application in crop protection chemicals, aligning with global trends toward sustainable agriculture. The compound’s electrophilic reactivity also makes it valuable for polymer modification, particularly in creating heat-resistant coatings and electronic materials.

From a technical perspective, 5-Chlorothiophene-2-sulfonyl chloride exhibits a melting point range of 48-52°C and requires storage under anhydrous conditions to prevent hydrolysis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, which typically exceeds 98% for industrial use. Researchers emphasize its compatibility with cross-coupling reactions, enabling the construction of complex biaryl structures central to modern drug discovery pipelines.

Environmental and regulatory considerations surrounding sulfonyl chloride compounds have prompted innovations in greener synthesis routes. Recent patents describe solvent-free methodologies and catalytic systems to minimize waste generation. These advancements address growing consumer interest in eco-friendly chemicals, a trend reflected in search engine queries like "sustainable sulfonation reagents" and "low-toxicity thiophene derivatives".

The compound’s market trajectory correlates with the expansion of custom synthesis services, as evidenced by its prominence in contract research organization (CRO) portfolios. Analytical databases reveal increasing publications referencing CAS No. 2766-74-7, particularly in studies exploring structure-activity relationships for kinase inhibitors. This aligns with the pharmaceutical industry’s focus on targeted therapies, a frequently searched topic in AI-driven drug development platforms.

Future applications of 5-Chlorothiophene-2-sulfonyl chloride may extend to energy storage materials, with preliminary research suggesting utility in lithium-sulfur battery components. Such developments resonate with current searches for "next-gen battery chemicals", highlighting the compound’s potential beyond traditional domains. Manufacturers are advised to monitor evolving REACH compliance standards and supply chain optimization strategies to maintain competitiveness in this dynamic sector.